Cas no 898789-82-7 ( )
structure
Product Name:
CAS No:898789-82-7
MF:C16H14BrFO
MW:321.184167385101
MDL:MFCD03842996
CID:994360
PubChem ID:24725643
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-2-fluorophenyl)-3-(2-methylphenyl)propan-1-one
- 4'-BROMO-2'-FLUORO-3-(2-METHYLPHENYL)PROPIOPHENONE
- MFCD03842996
- DTXSID70644036
- 898789-82-7
- AKOS016021108
- 1-(4-Bromo-2-fluorophenyl)-3-(2-methylphenyl)-1-propanone
-
-
- MDL： MFCD03842996
- Inchi： 1S/C16H14BrFO/c1-11-4-2-3-5-12(11)6-9-16(19)14-8-7-13(17)10-15(14)18/h2-5,7-8,10H,6,9H2,1H3
- InChI Key： SDMMFGOMNLYGEM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)C(CCC1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 320.02100
- Monoisotopic Mass: 320.02121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.71210
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205652-5g |
4'-bromo-2'-fluoro-3-(2-methylphenyl)propiophenone |
898789-82-7 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Fluorochem | 205652-1g |
4'-bromo-2'-fluoro-3-(2-methylphenyl)propiophenone |
898789-82-7 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 205652-2g |
4'-bromo-2'-fluoro-3-(2-methylphenyl)propiophenone |
898789-82-7 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Matrix Scientific | 109748-1g |
4'-Bromo-2'-fluoro-3-(2-methylphenyl)propiophenone, 97% |
898789-82-7 | 97% | 1g |
$437.00 | 2024-03-10 | |
| Matrix Scientific | 109748-2g |
4'-Bromo-2'-fluoro-3-(2-methylphenyl)propiophenone, 97% |
898789-82-7 | 97% | 2g |
$726.00 | 2024-03-10 | |
| Matrix Scientific | 109748-5g |
4'-Bromo-2'-fluoro-3-(2-methylphenyl)propiophenone, 97% |
898789-82-7 | 97% | 5g |
$1412.00 | 2024-03-10 | |
| A2B Chem LLC | AH88394-1g |
4'-Bromo-2'-fluoro-3-(2-methylphenyl)propiophenone |
898789-82-7 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH88394-2g |
4'-Bromo-2'-fluoro-3-(2-methylphenyl)propiophenone |
898789-82-7 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH88394-5g |
4'-Bromo-2'-fluoro-3-(2-methylphenyl)propiophenone |
898789-82-7 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620828-1g |
1-(4-Bromo-2-fluorophenyl)-3-(o-tolyl)propan-1-one |
898789-82-7 | 98% | 1g |
￥6697.00 | 2024-04-26 |
Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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